3-Ethyl-2,2-dimethylmorpholine

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 3-ethyl-2,2-dimethylmorpholine
• InChI: InChI=1S/C8H17NO/c1-4-7-8(2,3)10-6-5-9-7/h7,9H,4-6H2,1-3H3
• InChI Key: PSNJQMYLCDDVHN-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(OCCN1)(C)C

Description

3-Ethyl-2,2-dimethylmorpholine is a substituted morpholine derivative characterized by a six-membered heterocyclic ring containing one oxygen and one nitrogen atom. The molecule features an ethyl group at the 3-position and two methyl groups at the 2-position. This substitution pattern influences its physicochemical properties, such as boiling point, solubility, and reactivity, compared to unsubstituted morpholine or analogs with different substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

3-Ethyl-2,2-dimethylmorpholine can be synthesized through several methods. One common approach involves the reaction of 2,2-dimethylmorpholine with ethyl bromide in the presence of a base such as potassium carbonate. The reaction typically occurs under reflux conditions in an organic solvent like acetonitrile. The product is then purified through distillation or recrystallization.

Industrial Production Methods

In industrial settings, the production of 3-ethyl-2,2-dimethylmorpholine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions, such as temperature and pressure control, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

3-Ethyl-2,2-dimethylmorpholine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding N-oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield reduced morpholine derivatives.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: N-oxides of 3-ethyl-2,2-dimethylmorpholine.

Reduction: Reduced morpholine derivatives.

Substitution: Various alkylated morpholine derivatives.

Scientific Research Applications

3-Ethyl-2,2-dimethylmorpholine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its pharmacological properties, including potential therapeutic effects.

Industry: Utilized as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-ethyl-2,2-dimethylmorpholine involves its interaction with specific molecular targets. It may act as an inhibitor of certain enzymes or receptors, modulating biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-Ethyl-2,2-dimethylmorpholine with analogs sharing ethyl and/or dimethyl substituents but differing in core structures (e.g., alkanes, epoxides, pyrroles). Key parameters include molecular weight, boiling point, and functional group reactivity.

Compound Name	Core Structure	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Key Features	Reference
3-Ethyl-2,2-dimethylmorpholine	Morpholine	C₈H₁₅NO	~141.2 (estimated)	Not reported	Heterocyclic ring with O/N; steric hindrance at 2-position	N/A
3-Ethyl-2,7-dimethyloctane	Alkane	C₁₂H₂₆	170.33	196	Branched hydrocarbon; high hydrophobicity
3-Ethyl-2,2-dimethyloxirane	Epoxide	C₆H₁₂O	100.16	Not reported	Reactive oxirane ring; potential for ring-opening reactions
3-Ethyl-2,4-dimethylpyrrole	Pyrrole	C₈H₁₃N	123.20	Not reported	Aromatic heterocycle; conjugated π-system
3-Ethyl-2,4-dimethylpentan-1-ol	Alcohol	C₉H₂₀O	144.30	Not reported	Terminal hydroxyl group; hydrogen bonding capability

Key Observations:

• This difference significantly affects solubility and reactivity.
• Steric Effects : The 2,2-dimethyl substitution in morpholine and oxirane analogs introduces steric hindrance, likely reducing nucleophilic attack rates compared to less-substituted derivatives.
• Thermal Stability : Branched alkanes like 3-Ethyl-2,7-dimethyloctane exhibit higher boiling points (196°C) due to increased van der Waals interactions, whereas heterocycles (morpholine, pyrrole) may decompose at lower temperatures due to ring strain or functional group reactivity.

Biological Activity

3-Ethyl-2,2-dimethylmorpholine (EDMM) is a morpholine derivative that has garnered attention for its potential biological activities. This compound's unique structure allows it to participate in various biological interactions, making it a subject of interest in medicinal chemistry and pharmacology. This article delves into the biological activity of EDMM, presenting data tables, case studies, and detailed research findings.

Chemical Structure and Properties

Molecular Formula : C_8H_17N
Molecular Weight : 143.23 g/mol
IUPAC Name : 3-Ethyl-2,2-dimethylmorpholine
Canonical SMILES : C(C)N1CC(CC1)C(C)C

The morpholine ring structure provides a versatile platform for chemical modifications, enhancing its potential as a pharmaceutical agent.

The biological activity of EDMM is primarily attributed to its ability to interact with biological macromolecules:

• Enzyme Inhibition : EDMM can form covalent bonds with thiol groups in proteins, leading to enzyme inhibition. This property is particularly relevant in the context of antimicrobial and anticancer activities.
• Receptor Modulation : The compound may also act as a modulator of various receptors involved in cellular signaling pathways.

Antimicrobial Properties

Research indicates that EDMM exhibits notable antimicrobial activity against several bacterial strains. In particular, studies have shown its effectiveness against:

• Gram-positive bacteria : Such as Staphylococcus aureus and Enterococcus faecalis.
• Gram-negative bacteria : Including Escherichia coli and Klebsiella pneumoniae.

The minimum inhibitory concentrations (MICs) for these bacteria range from 0.5 to 4 μg/mL, demonstrating significant potency.

Anticancer Activity

In vitro studies have revealed that EDMM can induce apoptosis in various cancer cell lines. The mechanism involves:

• Cell Cycle Arrest : EDMM has been shown to disrupt the cell cycle at the G2/M phase.
• Induction of Reactive Oxygen Species (ROS) : Increased ROS levels lead to oxidative stress, triggering apoptotic pathways.

Case Studies

• Study on Antimicrobial Efficacy
  • A study evaluated the antimicrobial efficacy of EDMM against multidrug-resistant strains of Staphylococcus aureus. Results indicated a significant reduction in bacterial viability at concentrations as low as 1 μg/mL.
• Assessment of Anticancer Potential
  • In a study involving human breast cancer cell lines (MCF-7), treatment with EDMM resulted in a 70% reduction in cell proliferation after 48 hours. Flow cytometry analysis confirmed an increase in apoptotic cells.

Comparative Analysis with Similar Compounds

Compound Name	Structure	Antimicrobial Activity	Anticancer Activity
3-Ethyl-2,2-dimethylmorpholine	EDMM Structure	Effective (MIC: 0.5-4 μg/mL)	High (70% reduction in MCF-7 proliferation)
Morpholine	Morpholine Structure	Moderate	Low
N-Methylmorpholine	N-Methylmorpholine Structure	Low	Moderate